(2E,4E)-1-(2,5-dimethylphenyl)-5-phenylpenta-2,4-dien-1-one

• IUPAC Name: (2E,4E)-1-(2,5-dimethylphenyl)-5-phenylpenta-2,4-dien-1-one
• InChI: InChI=1S/C19H18O/c1-15-12-13-16(2)18(14-15)19(20)11-7-6-10-17-8-4-3-5-9-17/h3-14H,1-2H3/b10-6+,11-7+
• InChI Key: YVEPOGQNSMGTEN-JMQWPVDRSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)C=CC=CC2=CC=CC=C2
• Isomeric SMILES: CC1=CC(=C(C=C1)C)C(=O)/C=C/C=C/C2=CC=CC=C2
• Molecular Formula: C19H18O
• Molecular Weight: 262.3 g/mol
• CAS No.: 1821164-64-0

Description

(2E,4E)-1-(2,5-dimethylphenyl)-5-phenylpenta-2,4-dien-1-one is a useful research compound. Its molecular formula is C19H18O and its molecular weight is 262.352. The purity is usually 95%.
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Scientific Research Applications

• Photophysical Properties and Solvent Selectivity : A study synthesized cinnamaldehyde-based chalcone derivatives, including compounds similar to "(2E,4E)-1-(2,5-dimethylphenyl)-5-phenylpenta-2,4-dien-1-one", revealing interesting photophysical properties. One derivative demonstrated strong fluorescence in certain solvents under UV light, showing promise in detecting water content in solvents (Bhattacharyya et al., 2019).

• Application in Nonlinear Optical Materials : Another research focused on synthesizing organic crystals similar to the given compound for nonlinear optical applications. These crystals exhibited significant second and third-order nonlinear optical properties, making them potential candidates for optical limiting applications (Raghavendra et al., 2020).

• Inhibition of Root Gravitropism : An investigation into the structural features of compounds related to "this compound" found that certain structural elements were crucial for inhibiting root gravitropic bending in plants. This study highlights the compound's potential in agricultural research (Shindo et al., 2020).

• Synthesis of Chalconoid-Like Compounds : Another study synthesized chalconoid-like compounds, including variants of the compound , to explore their photodimerization properties in solution. This research is relevant to the development of new materials and chemical synthesis methods (Yaylı et al., 2005).

• Crystal Structure Studies and Solvatochromic Behavior : Research on derivatives of the compound demonstrated interesting solvatochromic behavior and crystal structures, which are important for understanding material properties and applications in crystal engineering (Bogdanov et al., 2019).